![molecular formula C9H15NO B2980362 7-Methyl-1-azaspiro[3.5]nonan-2-one CAS No. 1339184-40-5](/img/structure/B2980362.png)
7-Methyl-1-azaspiro[3.5]nonan-2-one
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Overview
Description
7-Methyl-1-azaspiro[3.5]nonan-2-one is a chemical compound with the CAS Number: 1339184-40-5 . It has a molecular weight of 153.22 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 7-Methyl-1-azaspiro[3.5]nonan-2-one is1S/C9H15NO/c1-7-2-4-9(5-3-7)6-8(11)10-9/h7H,2-6H2,1H3,(H,10,11)
. This indicates the presence of a spirocyclic structure with a nitrogen atom . Physical And Chemical Properties Analysis
7-Methyl-1-azaspiro[3.5]nonan-2-one is a powder at room temperature . It has a molecular weight of 153.22 .Scientific Research Applications
Antibacterial Applications
One study focused on the design, synthesis, and biological evaluations of novel 7-[7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl]-8-methoxyquinolines, which showed potent antibacterial activity against respiratory pathogens. This research highlighted the potential of these compounds in treating respiratory tract infections, showing excellent in vitro and in vivo activity against a range of pathogens including multidrug-resistant and quinolone-resistant strains (Odagiri et al., 2013).
Dipeptide Synthons
Another study presented the synthesis of methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate, introducing a novel class of dipeptide synthons. These synthons were shown to undergo expected reactions with carboxylic acids and thioacids, demonstrating their utility in peptide synthesis (Suter et al., 2000).
Antiviral Activity
Research into 1-thia-4-azaspiro[4.5]decan-3-one derivatives explored their synthesis and evaluation against human coronavirus and influenza virus. Certain compounds within this series were found to inhibit human coronavirus replication, pointing to the potential of these compounds in antiviral drug development (Apaydın et al., 2019).
Anticancer and Antidiabetic Potential
A study on the development of a novel series of spirothiazolidines analogs showed significant anticancer activities against human breast and liver carcinoma cell lines. Additionally, some compounds exhibited higher therapeutic indices for alpha-amylase and alpha-glucosidase inhibition than the antidiabetic Acarbose, indicating their potential as anticancer and antidiabetic agents (Flefel et al., 2019).
Anticonvulsant Properties
A study on the synthesis, physicochemical, and anticonvulsant properties of N-benzyl and N-aminophenyl derivatives of 2-azaspiro[4.4]nonane and [4.5]decane-1,3-dione revealed that certain derivatives showed promising anticonvulsant activity in electroshock seizure (MES) tests. This research suggests the potential use of these compounds in developing new treatments for epilepsy (Obniska et al., 2005).
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
7-methyl-1-azaspiro[3.5]nonan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO/c1-7-2-4-9(5-3-7)6-8(11)10-9/h7H,2-6H2,1H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBPDQBWCZIJYGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2(CC1)CC(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methyl-1-azaspiro[3.5]nonan-2-one | |
CAS RN |
1339184-40-5 |
Source
|
Record name | 7-methyl-1-azaspiro[3.5]nonan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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